Cas no 1154874-96-0 (N-(2-aminoethyl)-2-fluoro-5-methylbenzene-1-sulfonamide)

• Product Name: N-(2-aminoethyl)-2-fluoro-5-methylbenzene-1-sulfonamide
• CAS No: 1154874-96-0
• MF: C₉H₁₃FN₂O₂S
• MW: 232.275124311447
• MDL: MFCD12085679
• CID: 5215486
• PubChem ID: 43603464
• Update Time: 2026-03-06

N-(2-aminoethyl)-2-fluoro-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(2-aminoethyl)-2-fluoro-5-methyl-
• n-(2-Aminoethyl)-2-fluoro-5-methylbenzenesulfonamide
• N-(2-aminoethyl)-2-fluoro-5-methylbenzene-1-sulfonamide

• MDL： MFCD12085679
• Inchi： 1S/C9H13FN2O2S/c1-7-2-3-8(10)9(6-7)15(13,14)12-5-4-11/h2-3,6,12H,4-5,11H2,1H3
• InChI Key： LLHFNRFLXBXVSK-UHFFFAOYSA-N
• SMILES： C1(S(NCCN)(=O)=O)=CC(C)=CC=C1F

Additional information on N-(2-aminoethyl)-2-fluoro-5-methylbenzene-1-sulfonamide

Professional Introduction to N-(2-aminoethyl)-2-fluoro-5-methylbenzene-1-sulfonamide (CAS No. 1154874-96-0)

N-(2-aminoethyl)-2-fluoro-5-methylbenzene-1-sulfonamide, identified by its CAS number 1154874-96-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, featuring a sulfonamide functional group combined with an aminoethyl side chain, exhibits unique chemical and biological properties that make it a promising candidate for various applications, particularly in drug discovery and medicinal chemistry.

The structural composition of N-(2-aminoethyl)-2-fluoro-5-methylbenzene-1-sulfonamide consists of a benzene ring substituted with a fluoro group at the 2-position and a methyl group at the 5-position, further modified by a sulfonamide moiety linked to an ethylene diamine derivative. This specific arrangement imparts distinct electronic and steric characteristics, influencing its reactivity and potential interactions with biological targets. The presence of both fluorine and sulfonamide groups enhances its solubility in polar solvents and improves its binding affinity to biological receptors.

In recent years, the pharmaceutical industry has seen a surge in the development of sulfonamide-based compounds due to their versatile biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticonvulsant properties, making them valuable scaffolds for drug design. The incorporation of a fluoro substituent into the benzene ring further modulates the pharmacokinetic profile of these compounds, often leading to improved metabolic stability and bioavailability. This has been particularly evident in the development of fluoro-sulfonamides as kinase inhibitors and protease inhibitors.

N-(2-aminoethyl)-2-fluoro-5-methylbenzene-1-sulfonamide has been studied for its potential applications in treating various therapeutic conditions. Research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression. The aminoethyl side chain provides a flexible linker that can be exploited to optimize binding interactions with target proteins. Additionally, the sulfonamide group serves as a hydrogen bond acceptor, enhancing the compound's ability to interact with biological macromolecules.

The synthesis of N-(2-aminoethyl)-2-fluoro-5-methylbenzene-1-sulfonamide involves multi-step organic reactions, including nucleophilic substitution, condensation, and functional group transformations. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of fluorinated intermediates has been particularly advantageous in achieving the desired substitution pattern on the benzene ring.

In terms of biological activity, preliminary studies have shown that N-(2-aminoethyl)-2-fluoro-5-methylbenzene-1-sulfonamide exhibits promising properties as an inhibitor of certain enzymes implicated in inflammation and pain pathways. The fluoro group enhances lipophilicity, while the sulfonamide moiety contributes to polar interactions with biological targets. These characteristics make it an attractive candidate for further investigation in drug development.

The compound's potential therapeutic applications extend beyond enzyme inhibition. Its structural features suggest that it may also interact with ion channels and transporters, which are critical targets in neurological disorders. The flexibility provided by the aminoethyl side chain allows for conformational adjustments that can optimize binding to complex biological systems.

Efforts are ongoing to explore the pharmacological profile of N-(2-aminoethyl)-2-fluoro-5-methylbenzene-1-sulfonamide

The role of fluorine atoms in modulating pharmacological properties cannot be overstated. Fluorinated compounds often exhibit enhanced metabolic stability, improved bioavailability, and increased binding affinity due to their ability to engage non-covalent interactions such as halogen bonding. In N-(2-aminoethyl)-2-fluoro-5-methylbenzene-1-sulfonamide, the fluorine atom at the 2-position plays a crucial role in these interactions.

The development of novel sulfonamides like N-(2-aminoethyl)-2-fluoro-5-methylbenzene-1-sulfonamide

The future prospects for N-(2-aminoethyl strong>) -< strong > 2 -fluoro -5 -m ethylbenzene -1 -s ulfon amide include further optimization through structure-based drug design strategies. By leveraging knowledge from high-throughput screening campaigns and molecular docking studies, researchers aim to refine its pharmacological profile and enhance its therapeutic efficacy.

In conclusion, N-(< strong > 2 -aminoethy l strong >)-< strong > 2 -fluoro -5 -m ethylbenzene -1 -s ulfon amide (CAS No.< strong > 1154874 -96 -0 strong >) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, combined with promising biological activities, make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new therapeutic targets and innovative synthetic methodologies, this compound is poised to play an important role in addressing unmet medical needs. p >